3-Phenyl-1,4,2-dioxazol-5-one

• IUPAC Name: 3-phenyl-1,4,2-dioxazol-5-one
• InChI: InChI=1S/C8H5NO3/c10-8-11-7(9-12-8)6-4-2-1-3-5-6/h1-5H
• InChI Key: BYRXLGRORGLTDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=O)O2
• Molecular Formula: C8H5NO3
• Molecular Weight: 163.13 g/mol

Description

3-Phenyl-1,4,2-dioxazol-5-one is a useful research compound. Its molecular formula is C8H5NO3 and its molecular weight is 163.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photovoltaic and Biomedical Applications : A study by Priya et al. (2020) explored 3-phenyl-5-isooxazolone (3P5I), a variant of 3-Phenyl-1,4,2-dioxazol-5-one, noting its high light harvesting efficiency, making it a suitable photosensitizer in dye-sensitized solar cells (DSSC). It also has potential as an effective apoptosis agonist and antiasthmatic agent (Priya et al., 2020).

• Organic Synthesis : Rasul (2009) demonstrated that phenylalanine reacts with acetic anhydride to afford 1,3-oxazol-5-(4H)-one, leading to the synthesis of related compounds (Rasul, 2009).

• Antioxidant Properties : Kuş et al. (2017) found that new oxazole-5(4H)-one derivatives, like E3, exhibit significant antioxidant activity, showing more promising results than caffeine in inhibiting microsomal EROD activity (Kuş et al., 2017).

• Chemical Reagent Development : Park et al. (2015) reported that 1,4,2-dioxazol-5-ones offer improved efficiency and convenience in amidation compared to azides, making them a promising C-H amination reagent (Park et al., 2015).

• Photochemical Synthesis : Gakis et al. (1976) discussed the photochemical synthesis of 4-phenyl-3-oxazolin-5-ones and their thermal dimerization, providing insights into the synthesis of related compounds and their potential applications in organic synthesis (Gakis et al., 1976).

• Electrolyte Additives in Lithium-Ion Batteries : Gauthier et al. (2020) identified PDO and p-(4-nitrophenyl)-1,4,2-dioxazol-5-one (pNDO) as high-performing dioxazolone electrolyte additives for lithium-ion batteries (Gauthier et al., 2020).